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Compound of Interest

Compound Name: ONO-8130

Cat. No.: B1677321

For Researchers, Scientists, and Drug Development Professionals: A Guide to the Safe
Handling, Storage, and Disposal of ONO-8130.

ONO-8130 is a potent and selective antagonist of the prostaglandin E2 (PGE2) receptor EP1,
making it a valuable tool in research, particularly in studies related to pain and inflammation.[1]
[2] As with any potent pharmaceutical compound, adherence to strict safety protocols is
paramount to ensure the well-being of laboratory personnel and the integrity of experimental
outcomes. This guide provides essential, immediate safety and logistical information, including
operational and disposal plans, offering procedural, step-by-step guidance for handling ONO-
8130.

Personal Protective Equipment (PPE): Your First
Line of Defense

Given that ONO-8130 is a potent compound, a comprehensive personal protective equipment
strategy is mandatory to minimize exposure risks. The following table summarizes the
recommended PPE for handling this compound.
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Specifications and
PPE Category Item )
Recommendations

Wear two pairs of powder-free
) o nitrile gloves. Change the
Hand Protection Nitrile Gloves o ) )
outer pair immediately if

contaminated.

Use chemical splash goggles
Eye Protection Safety Goggles that provide a complete seal
around the eyes.

A dedicated, long-sleeved
Body Protection Laboratory Coat laboratory coat should be worn

over personal clothing.

All handling of solid ONO-8130
and preparation of stock

Respiratory Protection Fume Hood solutions should be conducted
in a certified chemical fume
hood.

Operational Plans: From Receipt to Experimentation

A systematic workflow is crucial for the safe handling of ONO-8130. The following diagram
outlines the key phases, from receiving the compound to its experimental use.
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Caption: Workflow for the Safe Handling of ONO-8130.
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Detailed Methodologies

Receiving and Storage: Upon receipt, visually inspect the package for any signs of damage.
ONO-8130 is typically supplied as a crystalline solid and should be stored at -20°C for long-
term stability.[3]

Preparation of Stock Solutions: Before handling, ensure you have reviewed the Safety Data
Sheet (SDS) provided by the supplier.[1][4][5] All manipulations of the solid compound must be
performed in a chemical fume hood to prevent inhalation of any airborne patrticles.

e Solubility: ONO-8130 is soluble in organic solvents such as DMSO and ethanol.[5] For
example, it is soluble up to 200 mM in DMSO and up to 20 mM in ethanol.[5]

e Procedure:
o Don all required personal protective equipment.

In a certified chemical fume hood, carefully weigh the desired amount of solid ONO-8130.

[¢]

[e]

In a suitable vial, add the appropriate volume of solvent to the solid.

o

Cap the vial securely and vortex or sonicate as needed to ensure complete dissolution.

[¢]

For agueous buffers, it is recommended to first dissolve ONO-8130 in an organic solvent
like DMSO and then dilute with the aqueous buffer.[3]

Disposal Plan: Managing ONO-8130 Waste

Proper disposal of ONO-8130 and any contaminated materials is critical to prevent
environmental contamination and accidental exposure.

Waste Categorization and Collection:
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Waste Type Disposal Container

Unused Solid ONO-8130 Labeled hazardous chemical waste container.
Contaminated Solvents/Solutions Labeled hazardous liquid waste container.
Contaminated PPE (Gloves, etc.) Labeled solid hazardous waste container.

Sharps container for sharp items; labeled solid

Contaminated Glassware/Plasticware ) )
hazardous waste container for non-sharp items.

Disposal Workflow:
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Solid Waste Liquid Waste Sharps Waste
(Unused compound, contaminated PPE) (Unused solutions, contaminated solvents) (Contaminated needles, glassware)
Waste Coll¢ction
\ 4 \ A \ 4
Seal in Labeled Seal in Labeled Place in Puncture-Resistant
Hazardous Solid Waste Container Hazardous Liquid Waste Container Sharps Container
Final Disposal
\ 4 A Y

Arrange for Pickup by
Certified Hazardous Waste Disposal Service
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Caption: ONO-8130 Waste Disposal Workflow.

Decontamination: All surfaces and equipment that have come into contact with ONO-8130
should be decontaminated. A suitable decontamination solution, such as a detergent and water

wash followed by a solvent rinse (e.g., ethanol), should be used.

By adhering to these safety and logistical guidelines, researchers can confidently and safely
work with ONO-8130, fostering a secure laboratory environment and ensuring the generation of
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high-quality, reliable data. Always consult your institution's specific safety protocols and the
manufacturer's Safety Data Sheet for the most comprehensive and up-to-date information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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